Cas no 1096881-58-1 (1-(2,2,2-trifluoroethyl)pyrrolidin-3-one)

• Product Name: 1-(2,2,2-trifluoroethyl)pyrrolidin-3-one
• CAS No: 1096881-58-1
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 5186213
• Update Time: 2023-08-25

1-(2,2,2-trifluoroethyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)pyrrolidin-3-one
• Z415646506

• Inchi： 1S/C6H8F3NO/c7-6(8,9)4-10-2-1-5(11)3-10/h1-4H2
• InChI Key： ANKYYRLEODZXNO-UHFFFAOYSA-N
• SMILES： FC(CN1CC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 167.056
• Monoisotopic Mass: 167.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3